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Compound of Interest

Compound Name: NS1643

Cat. No.: B1680090

Introduction

NS1643 is a potent activator of the human ether-a-go-go-related gene (hERG) K+ channels
(Kv11.1), with a reported EC50 of 10.5 uM.[1][2][3] It is a valuable tool in electrophysiology and
pharmacology for studying the role of hERG channels in cardiac action potential repolarization
and its potential as an antiarrhythmic agent.[3][4] Furthermore, NS1643 has been investigated
for its effects on other potassium channels, such as Kv11.2 (hERG2), and its potential
antineoplastic properties in cancer research by inducing senescence in tumor cells.[5][6]
Accurate and consistent preparation of stock solutions is critical for obtaining reliable and
reproducible experimental results. This document provides a detailed protocol for the
preparation, storage, and handling of NS1643 stock solutions using dimethyl sulfoxide (DMSO)
as the solvent.

Physicochemical and Solubility Data

A summary of the essential properties of NS1643 is provided below. This data is crucial for
accurate calculations and proper handling of the compound.
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Property Value Citations

) N,N'-Bis[2-hydroxy-5-
Chemical Name _ [31[7]
(trifluoromethyl)phenyljurea

Molecular Formula C1sH10FsN203 [21[7]
Molecular Weight (M.Wt) 380.24 g/mol [2][3][8]
CAS Number 448895-37-2 [21[7]
Appearance Crystalline solid [7]

=25 mM (up to 199.87 mM

Solubility in DMSO [1][2][3][8]
reported)

Purity >98% [3]

Powder Storage -20°C for up to 3 years [1][2]

) ) -80°C for up to 2 years; -20°C
Solution Storage (in DMSO) [1][2]19]
forup to 1 year

Experimental Protocol: Preparing a 10 mM NS1643
Stock Solution

This protocol details the steps to prepare a 10 mM stock solution of NS1643 in DMSO.

Materials and Equipment

e NS1643 powder (purity >298%)

Anhydrous or high-purity Dimethyl Sulfoxide (DMSQO), newly opened to avoid moisture
absorption[1][8]

Analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile pipette tips

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.tocris.com/products/ns-1643_3062
https://www.caymanchem.com/product/20343/ns-1643
https://www.targetmol.com/compound/ns1643
https://www.caymanchem.com/product/20343/ns-1643
https://www.targetmol.com/compound/ns1643
https://www.tocris.com/products/ns-1643_3062
https://www.selleckchem.com/products/ns1643.html
https://www.targetmol.com/compound/ns1643
https://www.caymanchem.com/product/20343/ns-1643
https://www.caymanchem.com/product/20343/ns-1643
https://www.medchemexpress.com/NS1643.html
https://www.targetmol.com/compound/ns1643
https://www.tocris.com/products/ns-1643_3062
https://www.selleckchem.com/products/ns1643.html
https://www.tocris.com/products/ns-1643_3062
https://www.medchemexpress.com/NS1643.html
https://www.targetmol.com/compound/ns1643
https://www.medchemexpress.com/NS1643.html
https://www.targetmol.com/compound/ns1643
https://dcchemicals.com/product_show-NS_1643.html
https://www.benchchem.com/product/b1680090?utm_src=pdf-body
https://www.benchchem.com/product/b1680090?utm_src=pdf-body
https://www.benchchem.com/product/b1680090?utm_src=pdf-body
https://www.medchemexpress.com/NS1643.html
https://www.selleckchem.com/products/ns1643.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680090?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

o Vortex mixer
e Sonicator (optional, for aiding dissolution)[1][2]

o Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant
gloves

Calculation

To prepare a 10 mM stock solution, the required mass of NS1643 must be calculated using its
molecular weight (380.24 g/mol ).

Formula: Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol

)

Example Calculation for 1 mL of 10 mM Stock Solution:
e Mass (mg) = 10 mmol/L x 0.001 L x 380.24 g/mol
e Mass (mg) = 3.8024 mg

Therefore, 3.80 mg of NS1643 is needed to prepare 1 mL of a 10 mM stock solution. Adjust the
mass and volume as required for your experimental needs. A reconstitution calculator can also
be used for quick calculations.[3]

Step-by-Step Procedure

o Preparation: Before starting, allow the NS1643 powder to equilibrate to room temperature to
prevent condensation. Ensure all equipment is clean and dry.

» Weighing: Carefully weigh out the calculated amount of NS1643 powder (e.g., 3.80 mg)
using an analytical balance and transfer it into a sterile microcentrifuge tube or vial.

e Solvent Addition: Add the calculated volume of high-purity DMSO (e.g., 1 mL) to the tube
containing the NS1643 powder.

» Dissolution: Cap the tube securely and vortex the solution vigorously until the powder is
completely dissolved. If precipitation or difficulty in dissolving occurs, gentle warming or
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sonication can be used to aid dissolution.[1][2] Visually inspect the solution to ensure it is
clear and free of particulates.

 Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot
the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.[10]

o Storage: Store the aliquots in a light-protected container at -20°C or -80°C.[1][2][10] For
long-term storage (up to 2 years), -80°C is recommended.[1]

Dilution to Working Solution

For cell-based assays, the DMSO stock solution should be diluted in the appropriate culture
medium to the final desired concentration. It is crucial to maintain the final DMSO concentration
in the working solution below 0.5% to avoid cytotoxicity.[10] A negative control containing the
same final concentration of DMSO should always be included in experiments.[10]

Diagrams
Experimental Workflow

The following diagram illustrates the workflow for preparing the NS1643 stock solution.
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Caption: Workflow for preparing NS1643 stock solution.
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Mechanism of Action: hERG Channel Activation

NS1643 acts as an activator of the Kv11.1 (hERG) potassium channel. This action increases
the outward flow of potassium ions (K+) across the cell membrane, which is a key process in

the repolarization phase of the cardiac action potential.
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Caption: Simplified pathway of NS1643 action on hERG channels.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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